Cas no 2138822-90-7 (2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-)

• Product Name: 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-
• CAS No: 2138822-90-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5263251
• Update Time: 2025-07-17

2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-

• Inchi： 1S/C12H20N2/c1-10(7-13)4-5-14-8-11(2)6-12(3)9-14/h4,11-12H,5-6,8-9H2,1-3H3
• InChI Key： GUPMKHFXLCDQGX-UHFFFAOYSA-N
• SMILES： C(#N)C(C)=CCN1CC(C)CC(C)C1

Additional information on 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-

Professional Introduction to 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl- (CAS No. 2138822-90-7)

2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138822-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile derivatives, which are known for their versatile applications in the synthesis of bioactive molecules. The structural features of this compound, particularly the presence of a 4-(3,5-dimethyl-1-piperidinyl) substituent and a 2-methyl group, contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl- consists of an alkenyl backbone with a nitrile functional group at one end and various alkyl and aryl substituents that modulate its reactivity and interaction with biological targets. The 3,5-dimethyl-1-piperidinyl moiety introduces a piperidine ring system, which is a common pharmacophore in many drug candidates due to its ability to form hydrogen bonds and stabilize charged species. This structural motif is frequently found in compounds designed for central nervous system (CNS) applications, where it can enhance blood-brain barrier penetration and binding affinity to specific receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that the 4-(3,5-dimethyl-1-piperidinyl) group can interact effectively with aromatic residues in protein targets, suggesting potential applications in the development of enzyme inhibitors or receptor modulators. The 2-methyl substituent on the alkene chain further influences the compound's electronic properties, making it a valuable scaffold for fine-tuning pharmacokinetic profiles.

In the realm of drug discovery, 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl- has been explored as a precursor for more complex molecules. Its nitrile group can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to yield amines, providing synthetic pathways to diverse pharmacological entities. The dimethyl-substituted piperidine ring enhances lipophilicity, which is often crucial for achieving optimal oral bioavailability. This balance between lipophilicity and polar surface area makes it an attractive candidate for further development.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular frameworks to achieve desired therapeutic effects while minimizing side effects. The structural features of CAS No. 2138822-90-7 align well with these principles. For instance, studies have shown that piperidine derivatives can exhibit significant affinity for certain neurotransmitter receptors without causing excessive sedation or other CNS-related adverse effects. This makes it a promising candidate for Investigational New Drug (IND) programs targeting neurological disorders.

The synthesis of 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2-methyl-* involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enable the introduction of complex substituents with high regioselectivity.

The pharmacological potential of this compound has been further explored through in vitro and in vivo studies. Preliminary data suggest that derivatives of this scaffold may exhibit inhibitory activity against specific enzymes or receptors relevant to diseases such as cancer or inflammation. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic window. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like CAS No. 2138822-90-7. Manufacturers specializing in fine chemicals have invested in advanced purification techniques to ensure batch-to-batch consistency and meet regulatory standards required for preclinical and clinical studies. These efforts are critical for advancing drug candidates through the development pipeline.

Future directions in the study of this compound may include exploring its role in combination therapies or investigating its potential as a lead compound for structure-based drug design. The integration of machine learning algorithms into virtual screening processes could accelerate the identification of optimized derivatives with enhanced efficacy and reduced toxicity profiles.

In conclusion,CAS No. 2138822-90-7, corresponding to 2-Butenenitrile, 4-(3,5-dimethyl-1-piperidinyl)-2<>methyl-> is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting various diseases.